Cas no 1823933-26-1 (2-(Hydroxymethyl)-3-methoxypyridin-4-ol)
2-(Hydroxymethyl)-3-methoxypyridin-4-ol Chemical and Physical Properties
Names and Identifiers
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- 2-(Hydroxymethyl)-3-methoxypyridin-4-ol
- 4-hydroxy-2-hydroxymethyl-3-methoxypyridine
- 2-(hydroxymethyl)-3-methoxy-1H-pyridin-4-one
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- Inchi: 1S/C7H9NO3/c1-11-7-5(4-9)8-3-2-6(7)10/h2-3,9H,4H2,1H3,(H,8,10)
- InChI Key: FFMGVEOSZNWXDD-UHFFFAOYSA-N
- SMILES: O(C)C1C(C=CNC=1CO)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 230
- XLogP3: -0.6
- Topological Polar Surface Area: 58.6
2-(Hydroxymethyl)-3-methoxypyridin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM412645-100mg |
2-(hydroxymethyl)-3-methoxypyridin-4-ol |
1823933-26-1 | 95%+ | 100mg |
$862 | 2022-06-12 | |
| Chemenu | CM412645-500mg |
2-(hydroxymethyl)-3-methoxypyridin-4-ol |
1823933-26-1 | 95%+ | 500mg |
$2342 | 2022-06-12 | |
| Chemenu | CM412645-1g |
2-(hydroxymethyl)-3-methoxypyridin-4-ol |
1823933-26-1 | 95%+ | 1g |
$2438 | 2022-06-12 | |
| Enamine | EN300-378549-0.05g |
2-(hydroxymethyl)-3-methoxypyridin-4-ol |
1823933-26-1 | 95% | 0.05g |
$600.0 | 2023-03-02 | |
| Enamine | EN300-378549-0.1g |
2-(hydroxymethyl)-3-methoxypyridin-4-ol |
1823933-26-1 | 95% | 0.1g |
$783.0 | 2023-03-02 | |
| Enamine | EN300-378549-0.25g |
2-(hydroxymethyl)-3-methoxypyridin-4-ol |
1823933-26-1 | 95% | 0.25g |
$1118.0 | 2023-03-02 | |
| Enamine | EN300-378549-0.5g |
2-(hydroxymethyl)-3-methoxypyridin-4-ol |
1823933-26-1 | 95% | 0.5g |
$1760.0 | 2023-03-02 | |
| Enamine | EN300-378549-1.0g |
2-(hydroxymethyl)-3-methoxypyridin-4-ol |
1823933-26-1 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-378549-2.5g |
2-(hydroxymethyl)-3-methoxypyridin-4-ol |
1823933-26-1 | 95% | 2.5g |
$4424.0 | 2023-03-02 | |
| Enamine | EN300-378549-5.0g |
2-(hydroxymethyl)-3-methoxypyridin-4-ol |
1823933-26-1 | 95% | 5.0g |
$6545.0 | 2023-03-02 |
2-(Hydroxymethyl)-3-methoxypyridin-4-ol Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 2-(Hydroxymethyl)-3-methoxypyridin-4-ol
Comprehensive Introduction to 2-(Hydroxymethyl)-3-methoxypyridin-4-ol (CAS No. 1823933-26-1)
2-(Hydroxymethyl)-3-methoxypyridin-4-ol (CAS No. 1823933-26-1) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its hydroxymethyl and methoxy functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its unique structure makes it a valuable intermediate in the development of drug candidates and specialty chemicals. Researchers are particularly interested in its potential applications in medicinal chemistry and material science, where its properties can be leveraged for innovative solutions.
The growing demand for high-purity intermediates in the pharmaceutical industry has placed compounds like 2-(Hydroxymethyl)-3-methoxypyridin-4-ol at the forefront of scientific inquiry. With the rise of personalized medicine and targeted therapies, the need for specialized building blocks has never been greater. This compound’s ability to undergo selective modifications makes it a prime candidate for structure-activity relationship (SAR) studies, which are critical for optimizing drug efficacy and safety.
In recent years, sustainable chemistry has become a major focus, and 2-(Hydroxymethyl)-3-methoxypyridin-4-ol aligns well with this trend. Its synthesis can be optimized using green chemistry principles, reducing waste and energy consumption. This aspect is particularly appealing to industries aiming to meet environmental regulations and corporate sustainability goals. Additionally, the compound’s potential in biodegradable materials is an area of active exploration, addressing the global push for eco-friendly alternatives.
Another hot topic in the scientific community is the integration of artificial intelligence (AI) in drug discovery. 2-(Hydroxymethyl)-3-methoxypyridin-4-ol is often studied in silico to predict its interactions with biological targets. This approach accelerates the identification of promising lead compounds, reducing the time and cost associated with traditional methods. As AI-driven research gains traction, the demand for well-characterized intermediates like this compound is expected to rise.
The compound’s physicochemical properties, such as solubility and stability, are also key areas of investigation. These properties influence its formulation compatibility and bioavailability, making it a subject of interest for pharmaceutical formulation scientists. Understanding these attributes is essential for developing effective delivery systems, particularly for oral medications and topical applications.
From a commercial perspective, 2-(Hydroxymethyl)-3-methoxypyridin-4-ol is gaining traction in the fine chemicals market. Suppliers are increasingly offering this compound in bulk quantities to meet the needs of contract research organizations (CROs) and pharmaceutical manufacturers. Its versatility and compatibility with various synthetic routes make it a preferred choice for custom synthesis projects.
In conclusion, 2-(Hydroxymethyl)-3-methoxypyridin-4-ol (CAS No. 1823933-26-1) is a compound of significant scientific and industrial relevance. Its applications span drug development, material science, and sustainable chemistry, aligning with current research trends and market demands. As the scientific community continues to explore its potential, this compound is poised to play a critical role in advancing innovative technologies and therapeutic solutions.
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